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Compound of Interest

2,4,5-Trimethylaniline
Compound Name:
hydrochloride

cat. No.: B1235971

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 2,4,5-
Trimethylaniline hydrochloride (CAS Number: 21436-97-5). The information is intended to
support laboratory research, chemical synthesis, and drug development activities where this

compound is utilized.

Core Physical and Chemical Data

2,4,5-Trimethylaniline hydrochloride is the salt formed from the reaction of the aromatic
amine 2,4,5-Trimethylaniline with hydrochloric acid. This conversion from the free amine to the
hydrochloride salt significantly alters its physical properties, most notably its solubility.

Data Summary

The quantitative physical properties of 2,4,5-Trimethylaniline hydrochloride and its
corresponding free amine are summarized in the table below for comparative analysis.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1235971?utm_src=pdf-interest
https://www.benchchem.com/product/b1235971?utm_src=pdf-body
https://www.benchchem.com/product/b1235971?utm_src=pdf-body
https://www.benchchem.com/product/b1235971?utm_src=pdf-body
https://www.benchchem.com/product/b1235971?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2,4,5-Trimethylaniline 2,4,5-Trimethylaniline (Free
Property . .
Hydrochloride Amine)
CAS Number 21436-97-5[1] 137-17-7[1]
Molecular Formula CoH14CIN[2] CoH13NJ[3]
Molecular Weight 171.67 g/mol [2] 135.21 g/mol [3]
White to greenish crystalline White crystals or beige
Appearance .
solid powder[3]
Melting Point 235 °CJ[1] 68 °C[3]
Boiling Point Data not available 235 °CJ[3]
N ) Sparingly soluble in water (1.5
Solubility Soluble in water

glL)

Experimental Protocols

Detailed experimental methodologies for the characterization of this specific compound are not
extensively published. The melting point of 235°C is cited from a 1978 study by Weisburger et
al., which focused on long-term toxicity and carcinogenicity rather than the explicit detailing of
physical property measurements.[1][4] However, a general protocol for such a determination is
provided below.

General Protocol for Melting Point Determination

The melting point of a solid crystalline substance like 2,4,5-Trimethylaniline hydrochloride is
typically determined using a digital melting point apparatus or a traditional Thiele tube method.

Objective: To determine the temperature range over which the solid-to-liquid phase transition

occurs.
Apparatus:

e Capillary tubes
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Digital melting point apparatus (e.g., Stuart SMP10, Mettler Toledo MP70) or Thiele tube with
high-temperature oil (e.g., silicone oil)

Thermometer (calibrated)

Mortar and pestle

Spatula
Procedure:

e Sample Preparation: A small sample of dry 2,4,5-Trimethylaniline hydrochloride is finely
ground using a mortar and pestle to ensure uniform heat distribution.

o Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-3
mm by tapping the sealed end of the tube on a hard surface.

o Apparatus Setup: The loaded capillary tube is placed into the heating block of the digital
apparatus or attached to the thermometer in a Thiele tube setup.

e Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the
expected melting point (235°C).

o Determination: The heating rate is then reduced to 1-2°C per minute to allow for thermal
equilibrium.

» Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire sample becomes a clear liquid (completion of melting)
are recorded. This range is the melting point of the substance.

 Verification: The procedure is typically repeated two to three times, and the average value is
reported.

Logical Relationships and Diagrams

The fundamental relationship for this compound is its formation from the free amine base. This
acid-base reaction is crucial for its application, as the resulting salt exhibits significantly
different solubility, which is a key factor in many experimental and developmental workflows.
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Acid-Base Reaction

2,4,5-Trimethylaniline
(Free Amine)
CoHi3N
(Sparingly Soluble in Water)

2,4,5-Trimethylaniline Hydrochloride
(Salt)
CoH14CIN
(Soluble in Water)

+
— Hydrochloric Acid
(HCI)

Click to download full resolution via product page

Caption: Formation of the hydrochloride salt from the free amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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